

Evaluating the Stability and Storage of AKS-452: Application Notes and Protocols

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: AKS-19
CAS No.: 98673-90-6
Cat. No.: B1335023

[Get Quote](#)

Introduction: The Imperative for Stability in a Novel Vaccine Platform

AKS-452 is a promising subunit vaccine candidate designed to address the ongoing challenges of the COVID-19 pandemic. Its innovative design, featuring a recombinant fusion of the SARS-CoV-2 spike protein receptor-binding domain (SP/RBD) with the human IgG1 Fc fragment, offers the potential for enhanced immunogenicity and a favorable safety profile.^[1] A key anticipated advantage of this platform is its potential for improved thermal stability, a critical attribute for global vaccine distribution and accessibility, particularly in regions with limited cold-chain infrastructure.^[2]

The stability of a vaccine is not merely a measure of its shelf life; it is a direct reflection of its capacity to retain the molecular integrity and biological functionality necessary to elicit a protective immune response. For a protein-based vaccine like AKS-452, which may be formulated with adjuvants such as Alhydrogel®, stability is a multifaceted characteristic. Degradation of the Spike-Fc fusion protein through aggregation, fragmentation, or conformational changes can lead to a loss of potency and potentially alter its safety profile.^[3]

Similarly, changes in the adjuvant's properties or the interaction between the antigen and the adjuvant can significantly impact the vaccine's effectiveness.

These application notes provide a comprehensive suite of protocols for the rigorous evaluation of AKS-452 stability. The methodologies described herein are designed to provide a holistic understanding of the vaccine's physical, chemical, and biological stability under various storage and stress conditions. By elucidating the degradation pathways and defining the critical quality attributes (CQAs) that ensure product efficacy and safety, these protocols will empower researchers, scientists, and drug development professionals to confidently advance AKS-452 through the development pipeline.

Chapter 1: Physicochemical Characterization of the AKS-452 Drug Substance and Drug Product

A foundational aspect of any stability program is the characterization of the vaccine's fundamental physicochemical properties. These parameters serve as the initial benchmark against which all subsequent stability time points are compared.

Visual Inspection for Appearance and Particulates

Scientific Rationale: Visual inspection is a simple yet critical first-line assessment of vaccine stability. Changes in color, clarity, or the presence of visible particulates can be indicative of protein aggregation, precipitation, or contamination.[4] According to pharmacopeial standards, parenteral products must be free from visible particulates.[5]

Protocol:

- Carefully invert the vaccine vial or container; do not shake, as this can introduce air bubbles that may be mistaken for particulates.
- Against a black background, illuminate the container from the side and observe for any light-reflecting particles.
- Against a white background, observe for any dark-colored particles or changes in the color of the suspension.

- Record observations regarding the color, clarity (for unadjuvanted drug substance), and the presence, size, and nature of any particulates.
- All inspections should be performed by trained analysts under controlled lighting conditions as specified by relevant pharmacopeias.[6]

Measurement of pH and Osmolality

Scientific Rationale: The pH of the vaccine formulation is critical for the stability of the Spike-Fc fusion protein, as significant deviations can promote denaturation, aggregation, and chemical degradation.[7] Osmolality is important for ensuring the vaccine is isotonic, which is relevant for patient comfort upon injection.

Protocol: pH Measurement

- Calibrate a suitable pH meter using at least two standard buffers that bracket the expected pH of the vaccine formulation (e.g., pH 4.0 and 7.0, or pH 7.0 and 10.0).[8]
- Allow the vaccine sample and the pH electrode to equilibrate to the same temperature.
- Immerse the electrode in the vaccine sample and record the stable pH reading.
- Thoroughly rinse the electrode with purified water between measurements.

Protocol: Osmolality Measurement

- Calibrate an osmometer according to the manufacturer's instructions, typically using a standard sodium chloride solution.
- Transfer an appropriate volume of the vaccine sample into the osmometer's sample holder.
- Initiate the measurement and record the osmolality in mOsm/kg.

Parameter	Specification (Example)
Appearance	Homogeneous, white to off-white suspension
Particulates	Essentially free from visible particles
pH	6.8 - 7.4
Osmolality	280 - 320 mOsm/kg

Chapter 2: Assessing the Integrity of the Spike-Fc Fusion Protein

The stability of the Spike-Fc fusion protein is paramount to the vaccine's efficacy. The following assays are designed to detect changes in its size, charge, and secondary structure.

Analysis of Aggregation by Size Exclusion Chromatography (SEC)

Scientific Rationale: Protein aggregation is a common degradation pathway for protein-based therapeutics and can impact both efficacy and safety.[9] SEC separates molecules based on their hydrodynamic radius, allowing for the quantification of high molecular weight species (aggregates) and the intact monomer.[10]

Experimental Workflow for SEC Analysis



[Click to download full resolution via product page](#)

Caption: Workflow for SEC analysis of AKS-452.

Protocol:

- **Mobile Phase Preparation:** Prepare an appropriate mobile phase, such as phosphate-buffered saline (PBS), and thoroughly degas it.
- **System Equilibration:** Equilibrate the SEC column on a UHPLC system with the mobile phase until a stable baseline is achieved.
- **Sample Preparation:** If necessary, dilute the AKS-452 sample in the mobile phase to a concentration within the linear range of the assay. For adjuvanted formulations, the protein must first be desorbed from the adjuvant.
- **Injection and Separation:** Inject a defined volume of the prepared sample onto the equilibrated column.
- **Data Acquisition:** Monitor the column effluent using a UV detector at 280 nm.
- **Data Analysis:** Integrate the peaks corresponding to the monomer, aggregates, and any fragments. Calculate the percentage of each species relative to the total peak area.

Evaluation of Fragmentation by SDS-PAGE and Western Blot

Scientific Rationale: Fragmentation of the Spike-Fc fusion protein can occur via hydrolysis or enzymatic degradation, leading to a loss of the intact antigen.^{[11][12]} SDS-PAGE separates proteins based on their molecular weight under denaturing conditions, allowing for the detection of smaller protein fragments.^{[13][14]} Western blotting provides confirmation of the identity of the fragments by using antibodies specific to the Spike-RBD or Fc domains.

Protocol: SDS-PAGE (Reducing and Non-reducing)

- **Sample Preparation:** Mix the AKS-452 sample with Laemmli sample buffer. For reducing conditions, add a reducing agent such as dithiothreitol (DTT) or β -mercaptoethanol.
- **Denaturation:** Heat the samples at 95-100°C for 5-10 minutes.
- **Electrophoresis:** Load the denatured samples and a molecular weight marker onto a polyacrylamide gel. Run the gel at a constant voltage until the dye front reaches the bottom.

- Visualization: Stain the gel with a protein stain (e.g., Coomassie Brilliant Blue) and destain to visualize the protein bands.

Protocol: Western Blot

- Protein Transfer: Transfer the separated proteins from the SDS-PAGE gel to a nitrocellulose or PVDF membrane.
- Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.
- Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the Spike-RBD or the Fc domain of human IgG1.
- Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.
- Detection: Add a chemiluminescent substrate and visualize the protein bands using an imaging system.

Assessment of Secondary Structure by Circular Dichroism (CD) Spectroscopy

Scientific Rationale: The correct folding and secondary structure of the Spike-Fc fusion protein are essential for its immunogenicity. CD spectroscopy is a powerful technique for assessing the secondary structure of proteins in solution and can detect conformational changes that may occur during storage or under stress.[\[8\]](#)[\[15\]](#)[\[16\]](#)[\[17\]](#)

Protocol:

- Sample Preparation: Dialyze the AKS-452 sample against a suitable buffer with low absorbance in the far-UV region (e.g., phosphate buffer). Determine the precise protein concentration after dialysis.
- Instrument Setup: Calibrate and purge the CD spectrometer with nitrogen gas.

- Data Collection: Acquire CD spectra in the far-UV region (typically 190-260 nm) at a controlled temperature.[18]
- Data Analysis: Process the raw data by subtracting the buffer baseline and converting the signal to mean residue ellipticity. Analyze the spectra for changes in the characteristic alpha-helical and beta-sheet signals.

Chapter 3: Evaluation of Biological Activity and Potency

The ultimate measure of a vaccine's stability is its ability to retain its biological function. For AKS-452, this is primarily its capacity to elicit a neutralizing immune response against SARS-CoV-2.

ACE2 Receptor Binding Affinity by ELISA

Scientific Rationale: The primary mechanism of SARS-CoV-2 entry into host cells is through the binding of the Spike-RBD to the angiotensin-converting enzyme 2 (ACE2) receptor. A loss of binding affinity can indicate a loss of the protein's native conformation and, consequently, a reduction in its ability to elicit neutralizing antibodies. This ELISA-based assay provides a quantitative measure of this critical interaction.

Experimental Workflow for ACE2 Binding ELISA



[Click to download full resolution via product page](#)

Caption: Workflow for ACE2 Receptor Binding ELISA.

Protocol:

- **Plate Coating:** Coat a 96-well ELISA plate with recombinant human ACE2 protein and incubate overnight at 4°C.
- **Blocking:** Wash the plate and block with a suitable blocking buffer for 1-2 hours at room temperature.
- **Sample Incubation:** Add serial dilutions of the AKS-452 stability samples to the plate and incubate for 1-2 hours.
- **Detection Antibody:** Wash the plate and add an HRP-conjugated anti-human IgG (Fc specific) antibody. Incubate for 1 hour.
- **Development:** Wash the plate and add a TMB substrate. Stop the reaction with a stop solution.
- **Data Acquisition:** Read the absorbance at 450 nm using a plate reader.
- **Data Analysis:** Plot the absorbance versus the log of the AKS-452 concentration and determine the EC50 value. A significant increase in the EC50 value over time indicates a loss of binding affinity.

In Vitro SARS-CoV-2 Neutralization Assay

Scientific Rationale: A direct measure of the vaccine's potency is its ability to elicit antibodies that can neutralize the virus. A pseudovirus-based neutralization assay is a safe and effective way to assess this functionality.^[19] This assay measures the ability of antibodies induced by the vaccine to block the entry of a pseudovirus expressing the SARS-CoV-2 Spike protein into host cells.^{[20][21][22]}

Protocol:

- **Cell Seeding:** Seed HEK293T cells expressing the human ACE2 receptor into a 96-well plate and incubate overnight.
- **Serum Dilution:** Prepare serial dilutions of sera from animals immunized with the AKS-452 stability samples.

- Neutralization Reaction: Incubate the diluted sera with a fixed amount of SARS-CoV-2 Spike pseudovirus for 1 hour at 37°C.[21]
- Infection: Add the serum-pseudovirus mixture to the seeded ACE2-expressing cells.
- Incubation: Incubate the plates for 48-72 hours to allow for viral entry and reporter gene expression (e.g., luciferase).
- Readout: Add a luciferase substrate and measure the luminescence using a plate reader.
- Data Analysis: Calculate the percentage of neutralization for each serum dilution relative to control wells with no serum. Determine the 50% neutralization titer (NT50).

Stability Parameter	Acceptance Criteria (Example)
Purity by SEC	Monomer $\geq$ 95%, Aggregates $\leq$ 5%
Integrity by SDS-PAGE	No significant increase in fragment bands
ACE2 Binding (EC50)	Not more than a 2-fold change from the initial value
Neutralization Titer (NT50)	Not more than a 4-fold decrease from the initial value

Chapter 4: Adjuvant Characterization and Antigen Adsorption

For adjuvanted formulations of AKS-452, the stability of the adjuvant and its interaction with the antigen are critical.

Quantification of Protein Concentration in Adjuvanted Vaccine

Scientific Rationale: Standard colorimetric protein assays like Bradford and BCA can be interfered with by the particulate nature of aluminum adjuvants.[23] The o-phthalaldehyde (OPA) assay is a fluorescent method that can be used to directly quantify protein concentration in the presence of Alhydrogel® without the need for desorption.[23]

Protocol: o-Phthalaldehyde (OPA) Assay

- **Reagent Preparation:** Prepare the OPA working reagent according to the manufacturer's instructions.
- **Standard Curve:** Prepare a standard curve using a known concentration of the AKS-452 drug substance in the same buffer as the vaccine, including the same concentration of Alhydrogel® as in the samples.
- **Sample Preparation:** Dilute the adjuvanted AKS-452 stability samples to fall within the linear range of the standard curve.
- **Reaction:** Mix the standards and samples with the OPA reagent in a black 96-well plate.
- **Incubation:** Incubate at room temperature for a specified time, protected from light.
- **Measurement:** Measure the fluorescence with an excitation wavelength of ~340 nm and an emission wavelength of ~455 nm.
- **Calculation:** Determine the protein concentration of the samples from the standard curve.

Assessment of Antigen Adsorption to Alhydrogel®

Scientific Rationale: The degree of adsorption of the Spike-Fc fusion protein to the Alhydrogel® adjuvant is a critical quality attribute. Incomplete or changing adsorption over time can affect the vaccine's immunogenicity. This is typically assessed by measuring the amount of unbound protein in the supernatant after centrifugation.

Protocol:

- **Sample Centrifugation:** Centrifuge a known volume of the adjuvanted vaccine sample to pellet the Alhydrogel® and the bound antigen.
- **Supernatant Collection:** Carefully collect the supernatant without disturbing the pellet.
- **Protein Quantification:** Measure the protein concentration in the supernatant using a suitable protein quantification assay (e.g., BCA or Bradford, as the adjuvant has been removed).

- Calculation: Calculate the percentage of unbound protein relative to the total protein concentration of the vaccine. The percentage of adsorbed protein is then calculated by subtraction.

Chapter 5: Forced Degradation and Stress Studies

Scientific Rationale: Forced degradation studies are designed to accelerate the degradation of the vaccine under harsh conditions to identify potential degradation pathways and to demonstrate the stability-indicating nature of the analytical methods.[\[2\]](#)[\[3\]](#)[\[9\]](#)

Protocol: Thermal Stress

- Incubate AKS-452 samples at elevated temperatures (e.g., 25°C, 37°C, and 50°C) for various durations.
- At each time point, withdraw samples and analyze them using the stability-indicating assays described in Chapters 1-4.

Protocol: Photostability

- Expose AKS-452 samples to a controlled light source that provides both UV and visible light, as specified in ICH Q1B guidelines.
- Include a dark control stored at the same temperature.
- Analyze the samples at appropriate time points.

Protocol: pH Stress

- Adjust the pH of AKS-452 samples to acidic and basic conditions (e.g., pH 3, 5, 8, and 10).
- Incubate at a controlled temperature (e.g., room temperature or 37°C).
- Analyze the samples at various time points, after readjusting the pH to the formulation pH if necessary for the assay.

Protocol: Freeze-Thaw Stress

- Subject AKS-452 samples to multiple freeze-thaw cycles (e.g., freezing at -20°C or -80°C and thawing at room temperature).
- Analyze the samples after a defined number of cycles.

Conclusion: A Framework for Ensuring Vaccine Quality

The protocols detailed in these application notes provide a robust framework for the comprehensive stability evaluation of the AKS-452 vaccine candidate. By systematically assessing the physicochemical properties, protein integrity, biological activity, and adjuvant interactions, researchers can build a deep understanding of the vaccine's stability profile. This knowledge is not only essential for determining the appropriate storage conditions and shelf life but is also a critical component of the regulatory submissions required to bring this potentially life-saving vaccine to the public. The diligent application of these methods will ensure that every dose of AKS-452 administered maintains the quality, safety, and efficacy established during its development.

References

- GeneMedi. (n.d.). Protocol of SARS-CoV-2 Pseudovirus (PSV)-Based Neutralization Assay For Vaccines, therapeutic antibodies, peptides and compounds against COVID-19. Retrieved from [\[Link\]](#)
- Crawford, K. H., et al. (2020). Protocol and reagents for pseudotyping lentiviral particles with SARS-CoV-2 Spike protein for neutralization assays. bioRxiv. Retrieved from [\[Link\]](#)
- Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [\[Link\]](#)
- Henrik's Lab. (2021, February 22). How to determine the Protein Concentration with the Bradford Assay [Video]. YouTube. Retrieved from [\[Link\]](#)
- Berthold Technologies. (n.d.). Pseudovirus Neutralization Assays in SARS-CoV-2 Research. Retrieved from [\[Link\]](#)

- Bio-Rad Laboratories. (2022, March 1). Bio-Plex SARS-CoV-2 Neutralization Antibody Assays Webinar [Video]. YouTube. Retrieved from [\[Link\]](#)
- Stability Indicating Methods for Aluminum Adsorbed Vaccine Products. (n.d.). Retrieved from [\[Link\]](#)
- Rathore, A. S., et al. (2017). Forced degradation studies for biopharmaceuticals. BioPharm International. Retrieved from [\[Link\]](#)
- Stetefeld, J., et al. (2016). Dynamic light scattering: a practical guide and applications in biomedical sciences. Biophysical reviews, 8(4), 409–427.
- Zhu, D., et al. (2009). Use of o-phthalaldehyde assay to determine protein contents of Alhydrogel-based vaccines. Vaccine, 27(43), 6054-6059.
- Garen, A., & Formstecher, P. (2009). Degradation of an Fc-fusion recombinant protein by host cell proteases: Identification of a CHO cathepsin D protease. Biotechnology and bioengineering, 104(6), 1145-1154.
- Greenfield, N. J. (2006). Using circular dichroism spectra to estimate protein secondary structure.
- M-F., et al. (2021).
- Near Infrared Spectroscopy - A Real-Time Method to Measure Aluminum Content and Protein Concentration in Adsorbed Vaccines. (n.d.). Gavin Publishers. Retrieved from [\[Link\]](#)
- Arnroth, C. (2020). A study of protein aggregation processes using Dynamic Light Scattering. Diva-Portal.org. Retrieved from [\[Link\]](#)
- Miles, A. J., & Wallace, B. A. (2021). Tools and methods for circular dichroism spectroscopy of proteins: a tutorial review. Chemical Society Reviews, 50(12), 7135-7147.
- Chakrabarti, S., et al. (2016). Studies to Prevent Degradation of Recombinant Fc-Fusion Protein Expressed in Mammalian Cell Line and Protein Characterization. International journal of molecular sciences, 17(6), 913.
- Adsorption and Desorption of Immune-Modulating Substances by Aluminium-Based Adjuvants: An Overlooked Feature of the Immune-Stimulating Mechanisms of Aluminium-Based Adjuvants. (2021). Pharmaceutics, 13(11), 1937.
- Forced degradation studies: an essential tool for the formulation development of vaccines. (2017). Vaccine: Development and Therapy, 7, 15-27.
- Wang, W., et al. (2011). Forced degradation of recombinant monoclonal antibodies: a practical guide. mAbs, 3(6), 550-563.

- Greenfield, N. J. (2007). Using circular dichroism spectra to estimate protein secondary structure. Retrieved from [\[Link\]](#)
- Kanwar, J. R., et al. (2016). Studies to Prevent Degradation of Recombinant Fc-Fusion Protein Expressed in Mammalian Cell Line and Protein Characterization. International journal of molecular sciences, 17(6), 913.
- Kausch, K., & Zhu, D. (2016). Determination of Protein Content in Alhydrogel®-Based Vaccines by O-Phthalaldehyde Assay. Methods in molecular biology (Clifton, N.J.), 1494, 211–219.
- Unchained Labs. (n.d.). Dynamic Light Scattering (DLS). Retrieved from [\[Link\]](#)
- AZoM. (2020, December 16). Monitoring Protein Aggregation with DLS. Retrieved from [\[Link\]](#)
- Induced degradation of SNAP-fusion proteins. (2021). RSC Chemical Biology, 2(5), 1361-1369.
- Structural and Immunological Analysis of Anthrax Recombinant Protective Antigen Adsorbed to Aluminum Hydroxide Adjuvant. (2007). Clinical and Vaccine Immunology, 14(3), 267-275.
- Forced Degradation Studies for Biopharmaceuticals. (2015).
- Application of dynamic light scattering in protein crystallization. (2010). Current protocols in protein science, Chapter 17, Unit 17.10.
- Physical Instability of a Therapeutic Fc Fusion Protein: Domain Contributions to Conformational and Colloidal Stability. (2012). Journal of pharmaceutical sciences, 101(6), 2047-2059.
- 7.7: Circular Dichroism Spectroscopy and its Application for Determination of Secondary Structure of Optically Active Species. (2021, August 15). Chemistry LibreTexts. Retrieved from [\[Link\]](#)
- G-Biosciences. (n.d.). Alum Adjuvant. Retrieved from [\[Link\]](#)
- Greenfield, N. J. (2006). Using circular dichroism spectra to estimate protein secondary structure.
- gmp-compliance.org. (2021, August 25). Dealing with Particulate Findings in 100% Visual Inspection. Retrieved from [\[Link\]](#)
- U.S. Food and Drug Administration. (n.d.). Visual Inspection of Injectable Products. Retrieved from [\[Link\]](#)

- U.S. Pharmacopeia. (n.d.). <1790> Visual Inspection of Injections. Retrieved from [[Link](#)]
- World Health Organization. (2011). Guidelines on stability evaluation of vaccines. WHO Technical Report Series, No. 962, Annex 3. Retrieved from [[Link](#)]
- World Health Organization. (n.d.). Q & A for Stability Guideline on Vaccine. Retrieved from [[Link](#)]
- World Health Organization. (n.d.). WHO Guidance Note: Vaccine Diluents. Retrieved from [[Link](#)]
- U.S. Pharmacopeia. (2022). Stimuli Visual Inspection and Visible Particle Testing. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. m.youtube.com [m.youtube.com]
- 2. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
- 3. Forced degradation of recombinant monoclonal antibodies: A practical guide - PMC [pmc.ncbi.nlm.nih.gov]
- 4. biopharminternational.com [biopharminternational.com]
- 5. Physical Instability of a Therapeutic Fc Fusion Protein: Domain Contributions to Conformational and Colloidal Stability - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Using circular dichroism spectra to estimate protein secondary structure - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. dovepress.com [dovepress.com]
- 8. Degradation of an Fc-fusion recombinant protein by host cell proteases: Identification of a CHO cathepsin D protease - PubMed [pubmed.ncbi.nlm.nih.gov]

- [9. mdpi.com \[mdpi.com\]](#)
- [10. m.youtube.com \[m.youtube.com\]](#)
- [11. azom.com \[azom.com\]](#)
- [12. Using circular dichroism spectra to estimate protein secondary structure - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. home.sandiego.edu \[home.sandiego.edu\]](#)
- [14. chem.libretexts.org \[chem.libretexts.org\]](#)
- [15. Tools and methods for circular dichroism spectroscopy of proteins: a tutorial review - Chemical Society Reviews \(RSC Publishing\) DOI:10.1039/D0CS00558D \[pubs.rsc.org\]](#)
- [16. berthold.com \[berthold.com\]](#)
- [17. genemedi.net \[genemedi.net\]](#)
- [18. biorxiv.org \[biorxiv.org\]](#)
- [19. A Simplified SARS-CoV-2 Pseudovirus Neutralization Assay - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [20. Use of o-phthalaldehyde assay to determine protein contents of Alhydrogel-based vaccines - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [21. Near Infrared Spectroscopy - A Real-Time Method to Measure Aluminum Content and Protein Concentration in Adsorbed Vaccines \[gavinpublishers.com\]](#)
- [22. Determination of Protein Content in Alhydrogel®-Based Vaccines by O-Phthalaldehyde Assay - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [23. journals.asm.org \[journals.asm.org\]](#)
- To cite this document: BenchChem. [Evaluating the Stability and Storage of AKS-452: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1335023/docs#evaluating-the-stability-and-storage-of-aks-452-application-notes-and-protocols\]](https://www.benchchem.com/product/b1335023/docs#evaluating-the-stability-and-storage-of-aks-452-application-notes-and-protocols)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)